N-((6-Chloropyridin-3-yl)methyl)-N,4-dimethyl-2-methylenepentanamide
Overview
Description
- Its structure consists of a pyridine ring (with a chlorine substituent at position 6) attached to a methyl group, which in turn is connected to a pentanamide backbone.
- The compound’s systematic name reflects its substituents and functional groups.
- It is used in various scientific and industrial applications due to its unique properties.
N-[(6-Chloropyridin-3-yl)methyl]-N,4-dimethyl-2-methylenepentanamide: is a synthetic organic compound.
Preparation Methods
Synthetic Routes:
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Industrial Production:
Chemical Reactions Analysis
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Scientific Research Applications
Biology and Medicine:
Mechanism of Action
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Comparison with Similar Compounds
Similar Compounds:
Remember that this compound’s applications and properties continue to be explored through ongoing research
Properties
Molecular Formula |
C14H19ClN2O |
|---|---|
Molecular Weight |
266.76 g/mol |
IUPAC Name |
N-[(6-chloropyridin-3-yl)methyl]-N,4-dimethyl-2-methylidenepentanamide |
InChI |
InChI=1S/C14H19ClN2O/c1-10(2)7-11(3)14(18)17(4)9-12-5-6-13(15)16-8-12/h5-6,8,10H,3,7,9H2,1-2,4H3 |
InChI Key |
VZEPPBCQHRKTEU-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC(=C)C(=O)N(C)CC1=CN=C(C=C1)Cl |
Origin of Product |
United States |
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